Cas no 2171967-30-7 (1-1-(hydroxymethyl)cyclopropylcyclopentan-1-ol)
1-1-(hydroxymethyl)cyclopropylcyclopentan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 1-1-(hydroxymethyl)cyclopropylcyclopentan-1-ol
- 2171967-30-7
- 1-[1-(hydroxymethyl)cyclopropyl]cyclopentan-1-ol
- EN300-1630809
-
- Inchi: 1S/C9H16O2/c10-7-8(5-6-8)9(11)3-1-2-4-9/h10-11H,1-7H2
- InChI Key: SFRBOPDTEFEPLU-UHFFFAOYSA-N
- SMILES: OC1(CCCC1)C1(CO)CC1
Computed Properties
- Exact Mass: 156.115029749g/mol
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 40.5Ų
1-1-(hydroxymethyl)cyclopropylcyclopentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1630809-1.0g |
1-[1-(hydroxymethyl)cyclopropyl]cyclopentan-1-ol |
2171967-30-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1630809-50mg |
1-[1-(hydroxymethyl)cyclopropyl]cyclopentan-1-ol |
2171967-30-7 | 50mg |
$1068.0 | 2023-09-22 | ||
| Enamine | EN300-1630809-100mg |
1-[1-(hydroxymethyl)cyclopropyl]cyclopentan-1-ol |
2171967-30-7 | 100mg |
$1119.0 | 2023-09-22 | ||
| Enamine | EN300-1630809-250mg |
1-[1-(hydroxymethyl)cyclopropyl]cyclopentan-1-ol |
2171967-30-7 | 250mg |
$1170.0 | 2023-09-22 | ||
| Enamine | EN300-1630809-500mg |
1-[1-(hydroxymethyl)cyclopropyl]cyclopentan-1-ol |
2171967-30-7 | 500mg |
$1221.0 | 2023-09-22 | ||
| Enamine | EN300-1630809-1000mg |
1-[1-(hydroxymethyl)cyclopropyl]cyclopentan-1-ol |
2171967-30-7 | 1000mg |
$1272.0 | 2023-09-22 | ||
| Enamine | EN300-1630809-2500mg |
1-[1-(hydroxymethyl)cyclopropyl]cyclopentan-1-ol |
2171967-30-7 | 2500mg |
$2492.0 | 2023-09-22 | ||
| Enamine | EN300-1630809-5000mg |
1-[1-(hydroxymethyl)cyclopropyl]cyclopentan-1-ol |
2171967-30-7 | 5000mg |
$3687.0 | 2023-09-22 | ||
| Enamine | EN300-1630809-10000mg |
1-[1-(hydroxymethyl)cyclopropyl]cyclopentan-1-ol |
2171967-30-7 | 10000mg |
$5467.0 | 2023-09-22 |
1-1-(hydroxymethyl)cyclopropylcyclopentan-1-ol Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 1-1-(hydroxymethyl)cyclopropylcyclopentan-1-ol
Chemical Compound: 1-(hydroxymethyl)cyclopropylcyclopentan-1-ol (CAS No. 2171967-30-7)
The compound 1-(hydroxymethyl)cyclopropylcyclopentan-1-ol (CAS No. 2171967-30-7) is a complex organic molecule with a unique structure that combines a cyclopropane ring and a cyclopentane ring, along with a hydroxymethyl group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The molecule's structure provides a platform for exploring novel chemical reactions and properties, making it a subject of interest for researchers worldwide.
The cyclopropane ring in the molecule is known for its high strain energy, which can influence the reactivity of the compound. This structural feature makes it a valuable component in the design of strained ring systems, which are often used in drug discovery and advanced materials. Recent studies have focused on how the hydroxymethyl group interacts with the rest of the molecule, particularly in terms of hydrogen bonding and stereochemistry. These investigations have provided insights into the compound's potential as a building block for more complex structures.
In terms of synthesis, 1-(hydroxymethyl)cyclopropylcyclopentan-1-ol can be prepared through various methods, including ring-closing metathesis and other olefin-based reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research purposes. The use of transition metal catalysts has been particularly effective in facilitating these reactions, highlighting the importance of catalytic chemistry in modern organic synthesis.
The cyclopentane ring in the molecule contributes to its stability and rigidity, which are desirable properties in many applications. For instance, this compound has been explored as a potential precursor for advanced polymers and biomaterials. Its ability to undergo various functional group transformations makes it versatile in organic synthesis, enabling researchers to modify its structure for specific purposes.
Recent advancements in computational chemistry have allowed researchers to model the electronic properties and reactivity of 1-(hydroxymethyl)cyclopropylcyclopentan-1-ol with unprecedented accuracy. These studies have revealed that the compound exhibits unique electronic characteristics due to its strained rings and hydroxymethyl substituent. Such findings have implications for its use in electronic materials and sensors.
In the pharmaceutical industry, 1-(hydroxymethyl)cyclopropylcyclopentan-1-ol has shown promise as a lead compound for drug development. Its structure allows for interactions with biological targets through hydrogen bonding and hydrophobic interactions, making it a candidate for designing bioactive molecules. Researchers are currently investigating its potential as an inhibitor of specific enzymes or receptors involved in disease pathways.
The compound's long-tail keywords, such as "cyclopropane-containing alcohols" and "strained ring systems," highlight its niche position within organic chemistry. These keywords are increasingly being used in scientific literature to describe compounds with similar structural features, underscoring their importance in modern chemical research.
In conclusion, 1-(hydroxymethyl)cyclopropylcyclopentan-1-ol (CAS No. 2171967-30-7) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and reactivity make it a valuable tool for researchers seeking to explore new chemical frontiers. As ongoing studies continue to uncover its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial innovation.
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